Cas no 1171381-98-8 (2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 1171381-98-8
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5983359
• PubChem ID: 44117838
• Update Time: 2025-10-29

2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide
• 2-[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]-N-(3-methylsulfanylphenyl)acetamide
• VU0627867-1
• AKOS024487537
• 1171381-98-8
• 2-[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]-N-[3-(methylsulfanyl)phenyl]acetamide
• 2-(5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)-N-(3-(methylthio)phenyl)acetamide
• F5001-3131

• Inchi： 1S/C21H20N2O3S/c1-13-8-15-9-14(6-7-19(15)25-13)20-11-17(23-26-20)12-21(24)22-16-4-3-5-18(10-16)27-2/h3-7,9-11,13H,8,12H2,1-2H3,(H,22,24)
• InChI Key： ACKWXJPXDDZNGD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(CC1C=C(C2C=CC3=C(C=2)CC(C)O3)ON=1)=O

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.7Ų

Additional information on 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide

Research Brief on 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide (CAS: 1171381-98-8)

The compound 2-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl-N-3-(methylsulfanyl)phenylacetamide (CAS: 1171381-98-8) has recently emerged as a subject of significant interest in chemical biology and medicinal chemistry research. This structurally complex molecule, featuring a benzofuran-oxazole core linked to a methylsulfanylphenylacetamide moiety, demonstrates promising pharmacological properties that warrant detailed investigation.

Recent studies have focused on elucidating the compound's mechanism of action and potential therapeutic applications. Structural analysis reveals that the benzofuran-oxazole component contributes to enhanced binding affinity with target proteins, while the methylsulfanyl group appears to play a crucial role in metabolic stability. The compound's unique architecture suggests possible interactions with multiple biological pathways, making it a valuable scaffold for drug development.

Pharmacological evaluations conducted in 2023 demonstrate that this compound exhibits selective inhibition against specific kinase targets implicated in inflammatory disorders and certain cancers. In vitro studies show IC50 values in the low micromolar range, with particularly strong activity against JAK family kinases. The presence of the methylsulfanyl group appears to confer improved pharmacokinetic properties compared to earlier analogs, as evidenced by enhanced oral bioavailability in preclinical models.

Current research efforts are exploring structure-activity relationships (SAR) around this core structure. Modifications at the 2-position of the dihydrobenzofuran ring and variations of the methylsulfanyl substituent are being systematically investigated to optimize potency and selectivity. Early results suggest that subtle changes in these regions can significantly influence both target engagement and off-target effects.

The synthetic route to 1171381-98-8 has been refined in recent publications, with improvements in yield and purity. Key steps include a palladium-catalyzed coupling to form the oxazole ring and careful control of the benzofuran methylation. These methodological advances have facilitated the production of sufficient quantities for comprehensive biological evaluation.

Looking forward, this compound represents an important lead structure in several therapeutic areas. Its dual potential as both a pharmacological tool compound and a drug candidate makes it particularly valuable for both basic research and translational applications. Ongoing studies are expected to further clarify its therapeutic potential and guide the development of next-generation derivatives with improved properties.